Cas no 1804681-52-4 (3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide)

• Product Name: 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide
• CAS No: 1804681-52-4
• MF: C₇H₉F₂N₃O₃S
• MW: 253.22646689415
• CID: 4855206
• Update Time: 2025-06-23

3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H9F2N3O3S/c1-15-7-5(10)4(6(8)9)3(2-12-7)16(11,13)14/h2,6H,10H2,1H3,(H2,11,13,14)
• InChI Key： ULIAGAADKPPLAK-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C=1C(F)F)N)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: -0.3
• Topological Polar Surface Area: 117

Additional information on 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide

Professional Introduction to 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS No. 1804681-52-4)

3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1804681-52-4, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of an amino group, a difluoromethyl substituent, a methoxy group, and a sulfonamide moiety, make it a versatile building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to enhance metabolic stability and binding affinity. Recent studies have demonstrated that compounds featuring this moiety exhibit improved pharmacokinetic profiles, which is a crucial factor in drug development. Additionally, the amino and sulfonamide functional groups provide opportunities for further derivatization, enabling the creation of structurally diverse analogs with tailored biological activities.

In the context of contemporary pharmaceutical research, 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide has been explored as a precursor for developing small-molecule inhibitors targeting various disease pathways. For instance, its scaffold has been utilized in the design of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The< strong>methoxy group in the pyridine ring contributes to the compound's overall solubility and bioavailability, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Molecular docking studies have shown that derivatives of 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide can interact with specific protein targets with high affinity. This has opened up new avenues for drug discovery, particularly in the area of precision medicine, where personalized therapeutic strategies are being developed based on individual patient profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to streamline the process. These innovations not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.

From a regulatory perspective, the production and handling of 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide must adhere to stringent quality control measures to ensure compliance with international standards. Good Manufacturing Practices (GMP) are essential to guarantee the consistency and reliability of pharmaceutical intermediates like this one. This underscores the importance of robust supply chain management in maintaining the integrity of drug development processes.

The compound's potential extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its role in materials science and agrochemical applications. For example, certain derivatives exhibit herbicidal properties, making them valuable in crop protection strategies. The versatility of 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide underscores its broad utility across different scientific disciplines.

Ongoing research continues to uncover new applications for this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are essential to drive innovation and translate laboratory findings into clinical reality. The integration of artificial intelligence (AI) into drug discovery pipelines is also accelerating the pace at which new therapeutic agents are developed, with compounds like 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide serving as key starting points.

In conclusion, 3-Amino-4-(difluoromethyl)-2-methoxypyridine-5-sulfonamide (CAS No. 1804681-52-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and diverse applications make it a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, so too will the ways in which this compound is utilized to address global health challenges.